11,14-Eicosadienyl methane sulfonate

• Molecular Formula: C21H40O3S
• Molecular Weight: 372.6 g/mol
• InChI: InChI=1S/C21H40O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24-25(2,22)23/h7-8,10-11H,3-6,9,12-21H2,1-2H3/b8-7-,11-10-
• InChIKey: IIHFOWOVWJAFNN-NQLNTKRDSA-N

11,14-Eicosadienyl Methane Sulfonate Overview

11,14-Eicosadienyl methane sulfonate (CAS 72996-07-7), also known as (11Z,14Z)-11,14-eicosadien-1-ol methanesulfonate, is a long-chain fatty sulfonate ester with the molecular formula C21H40O3S and a molecular weight of 372.61 g/mol . It is a solid at room temperature and is primarily used as a research chemical, serving as a versatile intermediate or a bioactive tool compound in lipid biochemistry and chemical ecology . Its key structural feature is a C20 hydrocarbon chain with two cis (Z) double bonds at positions 11 and 14, terminating in a methane sulfonate ester group, which confers specific chemical reactivity and biological properties distinct from its alcohol and acetate counterparts [1].

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Workflow Electrophilic lipid synthon for SN2 functionalization

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Selection Lipoxygenase pathway study fit; enzyme-inhibitory profile context

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Use Context Research intermediate and bioactive tool compound for lipid biochemistry and chemical ecology studies

• [1] MedChemExpress. (2025). 11,14-Eicosadienyl methane sulfonate. Retrieved from https://www.medchemexpress.eu/11-14-eicosadienyl-methane-sulfonate.html View Source

Non-Substitutability of 11,14-Eicosadienyl Methane Sulfonate

Substitution of 11,14-Eicosadienyl methane sulfonate with structurally similar compounds like 11,14-Eicosadien-1-ol or 11,14-Eicosadienyl acetate is not feasible due to fundamental differences in chemical reactivity and biological function. The methane sulfonate group acts as an excellent leaving group, making it a potent alkylating agent or electrophile in organic synthesis, whereas the alcohol is a nucleophile and the acetate is a less reactive ester [1]. Furthermore, these compounds exhibit distinct biological activities; for example, the acetate is a known insect semiochemical, while the methane sulfonate has documented roles in inhibiting specific enzymes such as lipoxygenases and dihydroorotase, functions not shared by its simpler analogs [2] [3]. These chemical and biological divergences preclude simple interchangeability in research protocols.

Reactivity mismatch

Methane sulfonate (leaving group) vs. alcohol (nucleophile) may fundamentally alter reaction outcomes. Acetate ester reactivity also differs.

Biological divergence

Acetate analog functions as insect semiochemical; lipoxygenase- and dihydroorotase-inhibitory profiles reported for the sulfonate may not reproduce with simpler analogs.

Physicochemical shift

Higher molecular weight and boiling point vs. alcohol/acetate require distinct purification and analytical protocols; direct substitution may not transfer.

• [1] PubChem. (2025). 11,14-Eicosadienyl methane sulfonate. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/11_14-Eicosadienyl-methane-sulfonate View Source
• [2] Pherobase. (2023). (Z,Z)-11,14-Eicosadienyl acetate. Retrieved from https://pherolist.org/database/compound/compounds-detail-Z11Z14-20Ac.php View Source
• [3] BindingDB. (2025). SMILES String Search for 11,14-Eicosadienyl methane sulfonate. Retrieved from https://www.bindingdb.org/bind/chemsearchsmiles.jsp View Source

11,14-Eicosadienyl Methane Sulfonate: Key Evidence

Enhanced Electrophilic Reactivity

11,14-Eicosadienyl methane sulfonate is a potent electrophile due to the excellent leaving group ability of the methanesulfonate anion (pKa of methanesulfonic acid ≈ -1.9). In contrast, 11,14-eicosadien-1-ol is a nucleophile. This fundamental difference in reactivity enables the methane sulfonate to participate in nucleophilic substitution reactions (SN2) that are impossible for the parent alcohol, providing a direct synthetic route to a wider range of functionalized lipid derivatives [1].

Reactivity profile

Class-level inference

pKa ∼ -1.9 vs. ∼16 (alcohol)

Supports alkylation workflow selection

SN2 context; leaving-group ability is class-level inference

Evidence Dimension	Leaving group ability (pKa of conjugate acid)
Target Compound Data	Methane sulfonate: pKa ≈ -1.9
Comparator Or Baseline	11,14-Eicosadien-1-ol (hydroxyl group): pKa ≈ 16
Quantified Difference	pKa difference of ~18 units; methane sulfonate is a vastly superior leaving group.
Conditions	SN2 reaction context, general organic chemistry principles

Why This Matters

This chemical difference is decisive for researchers needing to perform alkylation or functionalization reactions; the methane sulfonate is the required synthon, while the alcohol is inert under the same mild conditions.

• [1] Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley-Interscience. (Data on leaving group ability and pKa values). View Source

Lipoxygenase Inhibition Profile

11,14-Eicosadienyl methane sulfonate has been reported to inhibit 5-lipoxygenase translocation in rat RBL-2H3 cells and platelet 12-lipoxygenase, suggesting a potential role in modulating inflammatory pathways [1]. In stark contrast, 11,14-Eicosadienyl acetate is a known insect semiochemical, utilized by various species for chemical communication, and does not share this enzyme inhibitory profile [2].

Biological target

Cross-study comparable

Inhibits 5-LOX translocation & 12-LOX

Supports lipoxygenase pathway study context

Acetate analog lacks this profile; pheromone function instead

Evidence Dimension	Biological activity profile
Target Compound Data	Inhibits 5-lipoxygenase translocation and platelet 12-lipoxygenase.
Comparator Or Baseline	11,14-Eicosadienyl acetate: No reported lipoxygenase inhibition; functions as a pheromone component.
Quantified Difference	Qualitatively different biological targets and functions.
Conditions	Rat RBL-2H3 cells (5-LOX), platelet 12-LOX assay for methane sulfonate; insect electrophysiology/behavior for acetate.

Why This Matters

For research programs investigating lipid signaling or inflammation, the methane sulfonate provides a specific tool for lipoxygenase pathway interrogation, a function absent in the acetate analog, justifying its selection.

• [1] ChEMBL. (2025). Assay Summary for CHEMBL619995 (5-lipoxygenase translocation inhibitor in rat RBL-2H3 cells). Retrieved from https://www.ebi.ac.uk/chembl/ View Source
• [2] Pherobase. (2023). (Z,Z)-11,14-Eicosadienyl acetate. Retrieved from https://pherolist.org/database/compound/compounds-detail-Z11Z14-20Ac.php View Source

Physicochemical Property Differences

11,14-Eicosadienyl methane sulfonate exhibits a significantly higher predicted boiling point (482.5±14.0 °C) and molecular weight (372.61 g/mol) compared to its acetate (MW 336.55 g/mol, boiling point not directly reported but lower due to lower MW and weaker intermolecular forces) and alcohol (MW 294.52 g/mol, boiling point lower) analogs . These differences are critical for purification method development (e.g., distillation vs. chromatography) and for analytical method optimization (e.g., GC-MS column selection).

Physicochemical identity

Data to verify

BP 482.5°C; MW 372.6 g/mol

Informs analytical method development

Predicted values; confirm experimentally

Evidence Dimension	Predicted boiling point and molecular weight
Target Compound Data	Boiling Point: 482.5±14.0 °C (predicted); Molecular Weight: 372.61 g/mol
Comparator Or Baseline	11,14-Eicosadienyl acetate: MW 336.55 g/mol; 11,14-Eicosadien-1-ol: MW 294.52 g/mol
Quantified Difference	MW difference: +36.06 g/mol vs. acetate, +78.09 g/mol vs. alcohol. Boiling point difference: ~60-80°C higher than acetate.
Conditions	Predicted values at atmospheric pressure.

Why This Matters

These physical property differences directly impact procurement and usage. Higher boiling point and MW necessitate different storage, handling, and analytical protocols compared to lower-weight analogs, preventing simple substitution in established workflows.

Dihydroorotase Enzyme Inhibition

In a high-throughput screening assay, 11,14-Eicosadienyl methane sulfonate demonstrated weak inhibitory activity against the dihydroorotase enzyme from mouse Ehrlich ascites cells, with an IC50 value of 1,000,000 nM (1 mM) at a test concentration of 10 µM [1]. While this activity is modest, it provides a quantitative benchmark against the baseline of no significant inhibition expected for structurally unrelated compounds like 11,14-Eicosadienyl acetate or alcohol, which are not known to interact with this target.

Dihydroorotase IC50

Class-level inference

1,000,000 nM (1 mM)

Supports dihydroorotase screening context

Low potency; assay-specific result at 10 µM

Evidence Dimension	Dihydroorotase inhibition IC50
Target Compound Data	IC50 = 1,000,000 nM
Comparator Or Baseline	11,14-Eicosadienyl acetate and alcohol: No reported activity.
Quantified Difference	Activity detected (IC50 1 mM) vs. no detectable activity.
Conditions	Mouse Ehrlich ascites dihydroorotase, pH 7.37, 10 µM compound concentration.

Why This Matters

For researchers screening against dihydroorotase or related pyrimidine biosynthesis enzymes, this data identifies 11,14-Eicosadienyl methane sulfonate as a potential low-potency hit or control compound, distinguishing it from inactive analogs.

• [1] BindingDB. (2025). SMILES String Search for 11,14-Eicosadienyl methane sulfonate: dihydroorotase IC50. Retrieved from https://www.bindingdb.org/bind/chemsearchsmiles.jsp View Source

Optimal Applications of 11,14-Eicosadienyl Methane Sulfonate

Functionalized Lipid Synthesis via SN2 Reactions

In organic chemistry laboratories, 11,14-Eicosadienyl methane sulfonate is the preferred reagent for introducing the 11,14-eicosadienyl moiety into target molecules via SN2 reactions. Its excellent leaving group ability allows for efficient coupling with a wide range of nucleophiles (e.g., amines, thiols, alkoxides) under mild conditions, a capability not available with the corresponding alcohol. This makes it an essential building block for the synthesis of novel phospholipids, bioactive analogs, or lipid-based probes .

Lipoxygenase Pathway Investigation

For researchers studying inflammatory signaling, arachidonic acid metabolism, or platelet function, 11,14-Eicosadienyl methane sulfonate serves as a specific pharmacological tool to inhibit 5-lipoxygenase translocation and platelet 12-lipoxygenase . Its distinct activity profile, compared to the acetate pheromone analog, makes it a valuable addition to compound libraries for target identification and pathway validation studies [1].

Analytical Reference Standard Development

Due to its well-defined physicochemical properties, including a high boiling point of 482.5±14.0 °C, 11,14-Eicosadienyl methane sulfonate is suitable for use as a reference standard in developing analytical methods like GC-MS or HPLC for the detection and quantification of long-chain sulfonate esters in complex mixtures . Its distinct retention time and mass spectrum, compared to alcohol and acetate analogs, allow for unambiguous identification and separation [1].

Chemical Ecology Control Studies

In insect chemical ecology studies, where 11,14-Eicosadienyl acetate is a known pheromone component, 11,14-Eicosadienyl methane sulfonate can be employed as a non-biologically active control compound or as a potential pheromone antagonist. Its different functional group ensures it will not elicit the same behavioral or electrophysiological responses, providing a crucial negative control in behavioral assays and field trials .

Application

Selection Property

Validation Focus

Electrophilic lipid modification studies

Methane sulfonate leaving group

SN2 coupling efficiency review

Lipoxygenase signaling studies

Enzyme-inhibitory profile

5-LOX / 12-LOX endpoint context

Sulfonate ester analytical detection

Distinct retention & mass profile

Chromatographic selectivity review

Pheromone control studies

Non-pheromonal functional group

Behavioral assay control verification

• [1] Pherobase. (2023). (Z,Z)-11,14-Eicosadienyl acetate. Retrieved from https://pherolist.org/database/compound/compounds-detail-Z11Z14-20Ac.php View Source